Cy3-PEG-Thiol

• Molecular Formula: C45H57N3O3S
• Molecular Weight: 720.0 g/mol
• InChI: InChI=1S/C45H57N3O3S/c1-44(2)39(47(5)37-24-22-33-15-9-11-17-35(33)42(37)44)19-14-20-40-45(3,4)43-36-18-12-10-16-34(36)23-25-38(43)48(40)27-13-7-6-8-21-41(49)46-26-28-50-29-30-51-31-32-52/h9-12,14-20,22-25,40,52H,6-8,13,21,26-32H2,1-5H3,(H,46,49)/b20-14+,39-19+
• InChIKey: CEAVLSXNLZQIHN-OMLNWUNQSA-N

Cy3-PEG-Thiol: Fluorescent Labeling Reagent

Cy3-PEG-Thiol (also referred to as Cy3-PEG-SH or Cyanine3-PEG-Thiol) is a heterobifunctional fluorescent probe that integrates a Cy3 cyanine dye, a polyethylene glycol (PEG) spacer, and a terminal thiol (-SH) reactive group. The Cy3 fluorophore exhibits characteristic absorption at 550 nm and emission near 570 nm, with a quantum yield of 0.35 in ethanol and an extinction coefficient of 150,000 M⁻¹cm⁻¹ [1]. The PEG linker enhances water solubility (≥80 mg/mL in PBS) and biocompatibility, while the thiol moiety enables covalent conjugation to maleimide-activated surfaces, gold nanoparticles, and other thiol-reactive partners . This modular architecture positions Cy3-PEG-Thiol as a versatile building block for fluorescence imaging, biosensing, and targeted delivery applications [2].

Visible fluorescence probe (550/570 nm) for imaging and biosensing

High aqueous solubility via PEG linker for biocompatible labeling

Thiol-mediated site-specific conjugation to maleimide, Au, and thiol-reactive surfaces

• [1] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source
• [2] Xi'an Ruixi Biological Technology Co., Ltd. (2025). Cy3.5-PEG-SH, Cy3-PEG-Thiol: Near-infrared or visible fluorescent characteristics. Product Announcement. View Source

Cy3-PEG-Thiol: Performance Differentiators

While the Cy3-PEG-Thiol scaffold may appear similar to other PEGylated cyanine dyes, simple in-class substitution is scientifically unsound due to quantifiable differences in molecular dimensions, fluorescence properties, and conjugation chemistry. For instance, altering the PEG chain length from 1000 Da to 5000 Da increases the hydrodynamic radius by approximately 2.3-fold, which directly impacts labeling density and can sterically hinder enzyme active sites [1]. Similarly, replacing the Cy3 dye with Cy5 shifts the excitation/emission maxima by 100 nm, fundamentally changing instrument compatibility and spectral crosstalk in multiplexed assays [2]. Furthermore, substituting the thiol group with an NHS ester alters the conjugation target from cysteine residues to primary amines, resulting in non-site-specific labeling and potential loss of protein function . The following evidence items quantify these differential performance metrics, providing a rational basis for product selection in demanding research and industrial workflows.

PEG chain length alters hydrodynamic radius and may sterically hinder active sites, shifting labeling density

Cyanine dye substitution (e.g., Cy5) shifts excitation/emission by ~100 nm, affecting multiplex compatibility

Reactive group swap (e.g., NHS ester) changes conjugation target from thiol to amine, altering site-specificity

• [1] Xi'an Ruixi Biological Technology Co., Ltd. (2026). Thiol-PEG2k-Cy3: Synthesis and characteristics of thiol-polyethylene glycol-trimethine cyanine dye. Product Technical Note. View Source
• [2] RX-8. (2023). CY5-PEG-SH: Cyanine dye PEG thiol. Product Page. View Source

Cy3-PEG-Thiol: Performance Evidence

Fluorescence Performance vs. Free Cy3 Dye

Cy3-PEG-Thiol (PEG1000 conjugate) exhibits a quantum yield of 0.35 in ethanol, with fluorescence retention of 82% after 30 minutes of continuous illumination, which is a quantitative measure of photostability [1]. In contrast, the unconjugated Cy3 free dye typically demonstrates a quantum yield of approximately 0.15-0.20 under similar conditions and undergoes rapid photobleaching, with fluorescence retention often dropping below 50% within 10 minutes . The PEG linker in Cy3-PEG-Thiol reduces dye-dye stacking and provides a protective hydration shell, thereby enhancing both emission efficiency and resistance to photodegradation.

Fluorescence Yield

Reported

Quantum yield: 0.35 (ethanol)\nPhotostability: 82% retention after 30 min\nvs Free Cy3: QY ~0.15-0.20,

Supports photostability and quantum yield comparison

Source review: supplier datasheet

Labeling Efficiency

Head-to-head

+15% labeling efficiency (PEG2k vs PEG5k)\nAntibody activity retention >95% (PEG1000)

Supports PEG spacer length optimization

Sterically sensitive proteins; supplier data

Conjugation Chemistry

Reported

Thiol-maleimide: >98% efficiency, bond half-life >100 h\nvs NHS ester-amine: 80-90% efficiency, half-life ~50 h

Supports conjugation strategy selection

Site-specific labeling; supplier datasheet

Spectral Crosstalk

Reported

Cy3 donor bleed-through to Cy5 channel: 8.8%\nSingle-laser 532 nm excitation compatibility

Supports multiplex assay design

FRET imaging context; source review

SERS Detection Limit

Reported

10⁻¹² M (Cy3-PEG-Thiol on AuNPs)\n~1000× lower than oligonucleotide probes on glass

Reported biosensing sensitivity context

HER2 protein detection model; supplier data

Evidence Dimension	Fluorescence Quantum Yield and Photostability
Target Compound Data	Quantum Yield: 0.35 (ethanol); Photostability: 82% fluorescence retention after 30 min illumination
Comparator Or Baseline	Free Cy3 dye: Quantum Yield ~0.15-0.20; Photostability: <50% retention after 10 min
Quantified Difference	1.75-2.3x higher quantum yield; >1.64x greater photostability
Conditions	Cy3-PEG-Thiol in ethanol (555/570 nm excitation/emission); Free Cy3 in aqueous buffer under comparable illumination

Why This Matters

Higher quantum yield and photostability translate directly to improved signal-to-noise ratios and extended imaging durations, reducing the need for repeated labeling and enabling more robust quantitative analysis in long-term live-cell imaging or high-content screening.

• [1] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source

PEG Length: Labeling Efficiency & Bioactivity

The PEG chain length critically influences labeling outcomes. Thiol-PEG2k-Cy3 (Cy3-PEG2k-Thiol), with its shorter 2000 Da PEG spacer, demonstrates a 15% higher labeling efficiency for sterically sensitive proteins compared to its 5000 Da PEG counterpart [1]. Furthermore, antibody binding activity retention is >95% when using the PEG1000 version, whereas longer PEG chains (e.g., PEG5000) can reduce binding activity by 10-20% due to steric hindrance and altered hydrodynamic radius [2]. The smaller hydrodynamic radius of the PEG2k conjugate allows it to access confined active sites and maintain native protein conformation more effectively.

Labeling Efficiency

Head-to-head

+15% labeling efficiency (PEG2k vs PEG5k)\nAntibody activity retention >95% (PEG1000)

Supports PEG spacer length optimization

Sterically sensitive proteins; supplier data

Evidence Dimension	Protein Labeling Efficiency and Bioactivity Retention
Target Compound Data	Thiol-PEG2k-Cy3: +15% labeling efficiency; PEG1000 version: >95% antibody binding activity retention
Comparator Or Baseline	Thiol-PEG5k-Cy3: Baseline labeling efficiency; Antibody binding activity reduction of 10-20%
Quantified Difference	15% higher labeling efficiency; up to 20% greater bioactivity retention
Conditions	Labeling of sterically sensitive enzymes and antibodies in aqueous buffer (pH 6.5-7.5)

Why This Matters

For applications requiring high-density labeling of enzymes or antibodies without compromising biological function, the shorter PEG2k variant of Cy3-PEG-Thiol provides a quantifiable advantage in both coupling yield and functional preservation.

• [1] Xi'an Ruixi Biological Technology Co., Ltd. (2026). Thiol-PEG2k-Cy3: Synthesis and characteristics of thiol-polyethylene glycol-trimethine cyanine dye. Product Technical Note. View Source
• [2] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source

Conjugation Efficiency: Thiol-Maleimide vs. NHS Ester

The thiol-maleimide reaction, employed by Cy3-PEG-Thiol, achieves >98% conjugation efficiency under mild conditions (pH 6.5-7.5, 30 minutes) as measured by HPLC, forming a stable thioether bond [1]. In contrast, NHS ester-amine coupling (as used by Cy3-PEG-NHS) typically reaches 80-90% efficiency but requires a higher pH (7.0-9.0) and often results in heterogeneous labeling due to the abundance of surface lysines . Moreover, the thiol-maleimide bond exhibits a dissociation half-life of >100 hours in physiological buffers, compared to ~50 hours for amide bonds under identical conditions, indicating superior long-term stability .

Conjugation Chemistry

Reported

Thiol-maleimide: >98% efficiency, bond half-life >100 h\nvs NHS ester-amine: 80-90% efficiency, half-life ~50 h

Supports conjugation strategy selection

Site-specific labeling; supplier datasheet

Evidence Dimension	Conjugation Efficiency and Bond Stability
Target Compound Data	Thiol-maleimide: >98% efficiency; Bond half-life >100 h
Comparator Or Baseline	NHS ester-amine: 80-90% efficiency; Bond half-life ~50 h
Quantified Difference	8-18% higher conjugation yield; 2x longer bond stability
Conditions	Conjugation in PBS (pH 6.5-7.5) for thiol-maleimide; pH 7.0-9.0 for NHS ester

Why This Matters

The higher efficiency and stability of thiol-maleimide conjugation reduce reagent waste, improve labeling homogeneity, and ensure consistent probe performance over extended experimental timelines, which is critical for longitudinal in vivo studies and biotherapeutic development.

• [1] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source

Multiplex Imaging Crosstalk: Cy3 vs. Cy5

In a standardized FRET imaging setup using 532 nm laser excitation, the bleed-through of Cy3 donor signal into the Cy5 acceptor channel was quantified at 8.8% of Cy3 intensity . This low crosstalk enables accurate FRET efficiency calculations and reliable multiplexed analysis. In comparison, the Cy5 dye (excitation 650 nm, emission 670 nm) exhibits negligible overlap with Cy3 channels but requires a separate laser line, increasing instrumentation complexity and cost [1]. For users operating single-laser systems (e.g., 488 nm or 532 nm), Cy3-PEG-Thiol provides a practical advantage by allowing simultaneous excitation of multiple fluorophores with minimal spectral interference.

Spectral Crosstalk

Reported

Cy3 donor bleed-through to Cy5 channel: 8.8%\nSingle-laser 532 nm excitation compatibility

Supports multiplex assay design

FRET imaging context; source review

Evidence Dimension	Spectral Crosstalk (Donor bleed-through)
Target Compound Data	Cy3 to Cy5 channel bleed-through: 8.8%
Comparator Or Baseline	Cy5 to Cy3 channel bleed-through: <1% (but requires separate 640 nm laser)
Quantified Difference	8.8% bleed-through vs. negligible, but with added hardware requirement
Conditions	TIRF microscopy, 532 nm excitation, Cy3/Cy5 emission split with dichroic mirror

Why This Matters

The quantifiable low crosstalk of Cy3-PEG-Thiol supports robust FRET-based assays and multiplexed imaging on widely available single-laser microscopes, reducing the need for costly multi-laser upgrades and simplifying experimental design.

• [1] RX-8. (2023). CY5-PEG-SH: Cyanine dye PEG thiol. Product Page. View Source

Biosensing Sensitivity: AuNP vs. Oligonucleotide Probes

Gold nanoparticles (AuNPs) functionalized with Cy3-PEG-Thiol via Au-S bonds exhibit a surface-enhanced Raman scattering (SERS) detection limit of 10⁻¹² M for tumor cell surface proteins, with single-cell resolution and quantification accuracy within 5 molecules per cell [1]. In contrast, glass substrates spotted with Cy3-labeled oligonucleotides achieve a detection limit of only 7.2 fluorophores/μm², which corresponds to a sensitivity roughly three to four orders of magnitude lower (i.e., 10⁻⁹ to 10⁻¹⁰ M) [2]. The dramatic improvement arises from the plasmonic enhancement of AuNPs and the dense, oriented immobilization enabled by the thiol-PEG linker.

SERS Detection Limit

Reported

10⁻¹² M (Cy3-PEG-Thiol on AuNPs)\n~1000× lower than oligonucleotide probes on glass

Reported biosensing sensitivity context

HER2 protein detection model; supplier data

Evidence Dimension	Detection Limit in Biosensing
Target Compound Data	SERS detection limit: 10⁻¹² M for Cy3-AuNP probes
Comparator Or Baseline	Fluorescence detection limit: 7.2 fluorophores/μm² (~10⁻⁹-10⁻¹⁰ M) for Cy3-oligonucleotides on glass
Quantified Difference	100-1000x lower detection limit (higher sensitivity)
Conditions	SERS detection of HER2 protein on tumor cells vs. fluorescence microarray detection of DNA targets

Why This Matters

For ultrasensitive diagnostic assays or early disease biomarker detection, Cy3-PEG-Thiol-conjugated gold nanoparticles offer a validated pathway to achieve attomolar sensitivity, a critical requirement for liquid biopsy and point-of-care testing where analyte concentrations are extremely low.

• [1] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source
• [2] ScienceDirect. (2003). Gold nanoparticle-based detection of genomic DNA targets on microarrays using a novel optical detection system. Biosensors and Bioelectronics. View Source

Cy3-PEG-Thiol: Application Scenarios

Antibody and Enzyme Labeling for Fluorescence Imaging

Leveraging the >98% thiol-maleimide conjugation efficiency and >95% antibody binding activity retention [1], Cy3-PEG-Thiol is ideally suited for preparing fluorescently labeled antibodies and enzymes. The PEG1000 or PEG2000 variants provide an optimal balance between labeling density and preservation of native conformation, ensuring bright, specific signals in immunofluorescence, immunohistochemistry, and enzyme activity assays. This application directly benefits from the quantitative advantages over NHS ester conjugates (lower efficiency) and longer PEG linkers (reduced bioactivity) [2].

SERS Biosensor Construction Using Gold Nanoparticles

The strong Au-S bond (binding energy >40 kcal/mol) and the 10⁻¹² M detection limit achieved with Cy3-PEG-Thiol-functionalized AuNPs [3] make this compound a critical component in developing next-generation SERS biosensors. These sensors can detect disease biomarkers (e.g., HER2) at single-cell resolution with exceptional quantitative accuracy (±5 molecules/cell). This performance metric is directly linked to the thiol group's high affinity for gold and the PEG spacer's ability to prevent non-specific aggregation, a key differentiator from alternative conjugation chemistries .

smFRET and Multiplexed Live-Cell Imaging

With a precisely characterized donor bleed-through of 8.8% into the Cy5 channel and a quantum yield of 0.35 [1], Cy3-PEG-Thiol is an excellent donor fluorophore for smFRET studies of protein conformational dynamics and receptor-ligand interactions. Its photostability (82% retention after 30 min) enables extended observation windows, while its compatibility with 532 nm single-laser excitation simplifies instrumentation. These quantifiable properties ensure reliable FRET efficiency calculations and minimal spectral overlap in multiplexed assays, outperforming alternative dye pairs that require multiple lasers or exhibit higher crosstalk.

PEGylated Nanoparticles with Extended Circulation

The PEG1000 spacer of Cy3-PEG-Thiol extends the blood circulation half-life of conjugated nanoparticles to 18 hours, a 3-fold improvement over non-PEGylated probes [1]. This property, combined with high water solubility (≥80 mg/mL in PBS), makes it a valuable tool for in vivo fluorescence imaging and targeted drug delivery. The quantifiable enhancement in pharmacokinetics stems from reduced opsonization and renal clearance, providing a clear procurement advantage for researchers developing long-circulating imaging agents or nanotherapeutics.

Application

Selection Property

Validation Focus

Antibody and enzyme labeling for fluorescence microscopy

Site-specific thiol conjugation with PEG spacer

Label density and native activity retention

Gold nanoparticle SERS biosensor research

High-affinity Au-S bond and anti-fouling PEG layer

Detection sensitivity and aggregation control

smFRET and multiplexed live-cell imaging

Controlled donor bleed-through and photostability

FRET efficiency and spectral compatibility

Long-circulating nanoparticle research

PEG stealth and high aqueous solubility

Circulation profile and opsonization resistance in vivo

• [1] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source
• [2] Xi'an Ruixi Biological Technology Co., Ltd. (2026). Thiol-PEG2k-Cy3: Synthesis and characteristics of thiol-polyethylene glycol-trimethine cyanine dye. Product Technical Note. View Source
• [3] Stargraydye. (2025). CY3-PEG1000-SH: Thiol-functionalized visible light region fluorescent label and nanomaterial conjugation probe. Product Technical Datasheet. View Source